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Compound of Interest

Compound Name: AG126

cat. No.: B1664419

AG126 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability, storage, and handling of AG126.

Frequently Asked Questions (FAQs)

Q1: What is AG126 and what is its primary mechanism of action?

AG126, also known as Tyrphostin AG126, is a potent tyrosine kinase inhibitor.[1] Its primary
mechanism of action involves the selective inhibition of the phosphorylation of Extracellular
signal-regulated kinase 1 (ERK1) and ERK2, typically at concentrations between 25-50 uM.[2]
[3][4] By blocking the ERK pathway, AG126 can impede cellular processes such as meiosis,
mitosis, and other postmitotic functions.[3]

Q2: What are the recommended storage conditions for solid AG126?

Solid AG126 should be stored in a tightly sealed vial. For long-term storage, -20°C is
recommended, which can ensure stability for up to three to four years.[2][4] One supplier
suggests storage at 2-8°C.[5] For shorter periods of up to six months, storage at room
temperature is acceptable.

Q3: How should | prepare and store AG126 stock solutions?

It is recommended to prepare stock solutions of AG126 in DMSO.[4] Once prepared, these
stock solutions should be aliquoted into tightly sealed vials to avoid repeated freeze-thaw
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cycles. For optimal stability, store these aliquots at -80°C, where they can be viable for up to
two years.[3][4] Storage at -20°C is also an option, with a stability of up to one year.[3] In
general, it is best practice to use prepared solutions on the same day they are made.

Q4: What is the solubility of AG1267

AG126 is soluble in DMSO at a concentration of 100 mg/mL (464.75 mM).[4] To achieve this,
sonication and heating may be necessary.[4]

Troubleshooting Guide

Issue 1: | am observing low efficacy or no effect of AG126 in my experiment.

o Improper Storage: Verify that both the solid compound and any prepared stock solutions
have been stored at the correct temperatures and protected from light. Improper storage can
lead to degradation of the compound.

¢ Incorrect Concentration: The effective concentration for inhibiting ERK1/ERK?2
phosphorylation is between 25-50 uM.[2][3][4] Ensure that your final experimental
concentration is within this range.

e Solution Instability: Long-term storage of AG126 in solution is not recommended. If you have
been using a stock solution that is several months old, consider preparing a fresh one.

» Cell Line Specificity: The effects of AG126 can be cell-type dependent. Confirm that your
chosen cell line is responsive to ERK pathway inhibition.

Issue 2: | am observing cellular toxicity in my experiments.

« High Concentration: While effective at 25-50 yM for ERK inhibition, concentrations of AG126
higher than 10 pM have been shown to be toxic to certain cell lines, such as ARPE-19 cells.
[3] It is advisable to perform a dose-response experiment to determine the optimal, non-toxic
concentration for your specific cell type.

» Solvent Toxicity: Ensure that the final concentration of the solvent (e.g., DMSO) in your cell
culture media is not exceeding a level that is toxic to your cells (typically <0.5%).
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Data Summary

Table 1. Storage Conditions for AG126

Form Storage Temperature Duration
Solid -20°C > 4 years[2]
Solid -20°C 3 years[4]

Solid 2-8°C Not specified[5]
Stock Solution in DMSO -80°C 1-2 years[3][4]
Stock Solution in DMSO -20°C 1 year[3]
Aliquoted Stock Solutions -20°C Up to 1 month

Table 2: Solubility of AG126

Solvent

Concentration

Notes

DMSO

100 mg/mL (464.75 mM)

Sonication and heating are

recommended.[4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM AG126 Stock Solution in DMSO

o Warm to Room Temperature: Before opening, allow the vial of solid AG126 to equilibrate to

room temperature for at least 60 minutes.

o Calculate Required Mass: The molecular weight of AG126 is 215.16 g/mol .[4] To prepare a

10 mM stock solution, calculate the required mass using the formula: Mass (g) =

Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ).

» Dissolution: Add the appropriate volume of high-purity DMSO to the solid AG126. To aid

dissolution, you may need to gently heat the solution and sonicate.[4]
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 Aliquoting and Storage: Once fully dissolved, dispense the stock solution into smaller, single-
use aliquots in tightly sealed vials. Store these aliquots at -80°C for long-term storage or
-20°C for shorter-term storage.[3][4]
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Caption: Signaling pathway of AG126's inhibitory action.
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Caption: Experimental workflow for preparing and using AG126.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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